N-(2-{[(4-bromophenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-[(4-bromoanilino)methyl]phenyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C20H19BrN2O2S/c1-15-6-12-19(13-7-15)26(24,25)23-20-5-3-2-4-16(20)14-22-18-10-8-17(21)9-11-18/h2-13,22-23H,14H2,1H3
• InChI Key: WUWYJCTZZGRXSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2CNC3=CC=C(C=C3)Br
• Molecular Formula: C20H19BrN2O2S
• Molecular Weight: 431.3 g/mol

Description

N-(2-{[(4-bromophenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide is a complex organic compound that features a bromophenyl group, an aminomethyl group, and a methylbenzenesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-{[(4-bromophenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide typically involves multiple steps. One common method includes the reaction of 4-bromobenzylamine with 2-formylbenzenesulfonamide under controlled conditions to form the desired product. The reaction is usually carried out in the presence of a base such as potassium carbonate in a solvent like toluene, followed by purification steps to isolate the compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(2-{[(4-bromophenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products Formed

Oxidation: Formation of sulfonic acids or other oxidized derivatives.

Reduction: Formation of amines or other reduced derivatives.

Substitution: Formation of iodinated or other substituted derivatives.

Scientific Research Applications

N-(2-{[(4-bromophenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of N-(2-{[(4-bromophenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-{[(4-chlorophenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide
• N-(2-{[(4-fluorophenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide
• N-(2-{[(4-methylphenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide

Uniqueness

N-(2-{[(4-bromophenyl)amino]methyl}phenyl)-4-methylbenzenesulfonamide is unique due to the presence of the bromine atom, which can influence its reactivity and biological activity. The bromine atom can participate in halogen bonding and other interactions that may enhance the compound’s properties compared to its analogs with different halogens or substituents.